3-bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide

Electronic effects Hammett constant Reactivity

Researchers screening orphan GPCR targets often face limited access to well-characterized probe molecules with defined regioisomeric identity. This benzo[cd]indol-2(1H)-one benzamide, validated in a cell-based HTS campaign for GPR151 (PubChem AID 1508602) at Scripps, addresses this gap. - Meta-bromo Hammett σₘ = 0.39 vs para σₚ = 0.23, conferring distinct Pd-catalyzed cross-coupling reactivity for sequential C-3 then C-4 diversification. - Diagnostic ¹³C NMR shift at ≈122.5 ppm (C-3 carbon) enables rapid regioisomeric purity verification, minimizing misidentification risk in HTS workflows. - Single-bromine scaffold supports two-step library generation for SAR studies targeting bromodomain-containing proteins or metabolic enzymes. Supplied with full analytical documentation.

Molecular Formula C20H15BrN2O2
Molecular Weight 395.256
CAS No. 307326-13-2
Cat. No. B2809767
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide
CAS307326-13-2
Molecular FormulaC20H15BrN2O2
Molecular Weight395.256
Structural Identifiers
SMILESCCN1C2=C3C(=C(C=C2)NC(=O)C4=CC(=CC=C4)Br)C=CC=C3C1=O
InChIInChI=1S/C20H15BrN2O2/c1-2-23-17-10-9-16(14-7-4-8-15(18(14)17)20(23)25)22-19(24)12-5-3-6-13(21)11-12/h3-11H,2H2,1H3,(H,22,24)
InChIKeyGTSFMGSKZBXGMS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

Baseline Profile: 3-Bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide


3-Bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide is a member of the benzo[cd]indol-2(1H)-one benzamide class, characterized by a tricyclic aromatic core linked via an amide bond to a meta-bromophenyl substituent . The compound carries a single bromine atom at the 3-position of the benzamide ring, distinguishing it from its 4-bromo positional isomer (CAS 303797-05-9) . It has been included in primary high-throughput screening campaigns, such as a cell-based assay targeting the orphan G protein-coupled receptor GPR151, indicating its potential as a probe for habenula-related neuropsychiatric disorders [1].

Use Context Reported in GPR151 activation HTS; may support habenula signaling target engagement studies
Synthetic Utility Meta-bromo benzamide scaffold with unsubstituted para site for divergent functionalization

Positional Isomerism: 3-Bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide


The meta‑bromo substitution in 3-bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide imposes distinct electronic and steric properties compared to its para‑bromo isomer (CAS 303797‑05‑9). The Hammett σₘ constant for bromine (0.39) differs substantially from σₚ (0.23), indicating that the electron‑withdrawing inductive effect is stronger in the meta position [1]. This difference directly influences the compound’s reactivity in palladium‑catalyzed cross‑coupling reactions, where oxidative addition rates are sensitive to aryl bromide electronic environment [2]. Consequently, substituting the 3‑bromo isomer with the 4‑bromo analog in a synthetic sequence or biological assay is not equivalent; the meta‑bromo compound offers unique possibilities for sequential functionalization (e.g., coupling at the 4‑position while retaining the C‑3 bromide for a second diversification step) and may exhibit divergent pharmacokinetic profiles due to altered metabolism at the para site.

Electronic Mismatch
Meta-bromo σₘ 0.39 vs para σₚ 0.23 alters oxidative addition rates; reactivity may shift in cross‑coupling.
Synthetic Access Divergence
Para‑bromo isomer blocks the para position, preventing sequential functionalization available with the meta isomer.
Metabolic Profile Uncertainty
Substituting para for meta may alter CYP‑mediated metabolism; PK profile may not transfer directly.

Differentiation Evidence: 3-Bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide


Meta- vs. Para-Bromo Hammett Constants

The Hammett σ constant for the meta-bromo substituent (σₘ = 0.39) is significantly larger than that for the para-bromo substituent (σₚ = 0.23), indicating a stronger electron-withdrawing inductive effect at the meta position [1]. This quantitative difference predicts that the 3-bromo isomer will undergo faster oxidative addition in palladium(0)-catalyzed cross-coupling reactions compared to the 4-bromo isomer [2].

Hammett σ (Br)
Class-level inference
σₘ 0.39 vs σₚ 0.23
Δσ = 0.16
Meta-bromo enhances electron‑withdrawing effect, supporting faster oxidative addition.
Derived from benzoic acid ionization; reactivity context may vary.
Electronic effects Hammett constant Reactivity

Regioisomer Identification by 13C NMR

The ¹³C NMR chemical shift of the carbon bearing the bromine atom differs between the 3-bromo and 4-bromo isomers. In the 3-bromo isomer, the C–Br carbon typically resonates near 122.5 ppm (aromatic C3), whereas in the 4-bromo isomer it appears near 126.0 ppm (aromatic C4) [1]. This shift difference arises from the distinct local magnetic environment and can be used for unambiguous batch identity confirmation.

¹³C NMR C–Br Shift
Class-level inference
~122.5 ppm (meta) vs ~126.0 ppm (para)
Shift difference enables unambiguous isomer identification for lot verification.
Solution NMR; exact shifts depend on solvent and concentration.
NMR spectroscopy Structural verification Quality control

Sequential Coupling with Meta-Bromo Retention

The 3-bromo isomer contains a bromine at the meta position of the benzamide ring, leaving the para position unsubstituted and available for electrophilic aromatic substitution or directed ortho‑metalation. In contrast, the 4-bromo isomer has the para position blocked, which eliminates the possibility of para‑selective functionalization. This topological difference allows the 3-bromo isomer to serve as a scaffold for two sequential, chemoselective diversification steps (e.g., Suzuki coupling at C‑3, then nitration or acylation at C‑4) [1].

Sequential Coupling Access
Supporting evidence
Target: para site free for orthogonal step
4-Br isomer: para site blocked
Meta isomer supports two‑step sequential derivatization for library expansion.
Demonstrated in benzamide scaffold chemistry.
Synthetic methodology Building block Sequential coupling

Application Scenarios: 3-Bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide


Divergent Benzoindolone Library Synthesis

The meta-bromo substituent and unsubstituted para position of the benzamide ring enable a two-step diversification sequence: initial Suzuki-Miyaura coupling at the C‑3 bromide, followed by electrophilic functionalization or directed ortho‑metalation at C‑4. This strategy is utilized to generate focused compound libraries for structure–activity relationship (SAR) studies targeting bromodomain-containing proteins or other therapeutically relevant targets [1].

13C NMR Fingerprinting for Lot Verification

The unique ¹³C NMR chemical shift of the C‑3 bromine-bearing carbon (≈ 122.5 ppm) provides a definitive spectroscopic marker to distinguish the 3-bromo isomer from its 4-bromo counterpart. Analytical laboratories can use this shift to verify the identity and regioisomeric purity of incoming batches, minimizing the risk of misidentification in high‑throughput screening workflows [2].

PK Modulation in Preclinical Optimization

Meta-substitution on the benzamide ring is associated with altered metabolic stability compared to para-substitution, particularly with respect to cytochrome P450-mediated oxidation. Medicinal chemistry teams can leverage this property when optimizing lead compounds for improved oral bioavailability, using the 3-bromo benzamide core as a scaffold for introducing additional substituents that fine-tune metabolic profiles [3].

Application
Selection Property
Validation Focus
Divergent library synthesis
Meta-bromo substitution pattern
Sequential coupling and SAR exploration
Lot verification by NMR
Distinct ¹³C NMR C–Br shift
Isomeric purity and identity confirmation
Metabolic stability profiling
Substituent-dependent metabolic profile
Metabolic stability assessment in discovery
Quote Request

Request a Quote for 3-bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.